Cas no 2228718-76-9 (tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228718-76-9
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6334116
• PubChem ID: 165621601
• Update Time: 2025-05-19

tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(4-methyloxan-4-yl)-1-oxopropan-2-yl]carbamate
• 2228718-76-9
• EN300-1883626

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(17)15-14(5,10-16)13(4)6-8-18-9-7-13/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： CMOOMHGMURMSDY-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228718-76-9)

Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate, with the CAS number 2228718-76-9, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate features a combination of functional groups that contribute to its reactivity and potential applications. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the oxan ring and the carbamate moiety introduce elements of flexibility and binding affinity, which are crucial for designing molecules with specific biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatility in drug design. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The specific arrangement of atoms in Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents. The oxan ring, a six-membered heterocyclic structure containing an oxygen atom, is often found in biologically active molecules due to its ability to mimic natural biomolecules and interact with biological targets. The methyloxan moiety further enhances the compound's complexity and potential for selective binding.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of carbamate compounds. Researchers have been particularly interested in how modifications to the carbamate group can influence its pharmacokinetic properties. In the case of Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate, the tert-butyl group plays a critical role in modulating the compound's solubility and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl N-2-(4-methyloxan-4-yl)-1-oxopropan-2-ylcarbamate and its potential biological targets. These studies provide insights into how the compound's structure aligns with receptors or enzymes, offering a rational basis for designing more effective derivatives.

The pharmaceutical industry has shown particular interest in carbamate compounds due to their broad spectrum of biological activities. This includes their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The unique structural features of Tert-butyl N-2-(4-methyloxan-4-yloxy)-1-propanone make it an attractive scaffold for further derivatization and optimization.

In conclusion, Tert-butyl N-(2-(4-methyloxanato(5H))oxy)propanone (CAS No. 2228718) represents a significant advancement in the field of medicinal chemistry. Its complex structure and versatile functional groups position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.